3-(1,1-difluoroethyl)-1H-pyrazol-4-amine hydrochloride
Description
The compound “3-(1,1-difluoroethyl)-1H-pyrazol-4-amine hydrochloride” is a pyrazole derivative with a difluoroethyl group at the 3-position and an amine group at the 4-position. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two adjacent nitrogen atoms .
Molecular Structure Analysis
The molecular structure of this compound would consist of a pyrazole ring with a difluoroethyl group attached at the 3-position and an amine group at the 4-position. The presence of the nitrogen atoms in the ring and the amine group would make this compound a base, and it is likely to form a salt with hydrochloric acid .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the electron-donating amine group and the electron-withdrawing difluoroethyl group. The compound could potentially undergo reactions at the pyrazole ring or at the difluoroethyl group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the polar amine group and the polarizable difluoroethyl group could impact its solubility, boiling point, and melting point .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(1,1-difluoroethyl)-1H-pyrazol-4-amine hydrochloride involves the reaction of 1H-pyrazol-4-amine with 1,1-difluoroethane in the presence of a suitable catalyst, followed by hydrochloric acid treatment to obtain the hydrochloride salt.", "Starting Materials": [ "1H-pyrazol-4-amine", "1,1-difluoroethane", "Catalyst", "Hydrochloric acid" ], "Reaction": [ "Step 1: Add 1H-pyrazol-4-amine and 1,1-difluoroethane to a reaction vessel.", "Step 2: Add a suitable catalyst to the reaction mixture.", "Step 3: Heat the reaction mixture to a suitable temperature and stir for a suitable time.", "Step 4: Quench the reaction mixture with hydrochloric acid to obtain the hydrochloride salt of the product.", "Step 5: Isolate and purify the product by suitable methods." ] } | |
CAS RN |
2648948-12-1 |
Molecular Formula |
C5H8ClF2N3 |
Molecular Weight |
183.6 |
Purity |
95 |
Origin of Product |
United States |
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